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Compound of Interest

Compound Name: Bz-Tyr-OEt
CAS No.: 3483-82-7
Cat. No.: B556252
Get Quote
. J

This guide provides comprehensive safety and logistical information for the handling of N-
Benzoyl-L-tyrosine ethyl ester (Bz-Tyr-OEt), a tyrosine derivative commonly used in
biochemical assays. The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals while maintaining experimental
integrity.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure to Bz-Tyr-OEt. The following
table summarizes the recommended PPE for various handling scenarios. It is imperative to
consult with a safety specialist before handling to ensure the suggested protective clothing is
sufficient for the specific laboratory conditions.[1]
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Situation

Recommended Personal Protective
Equipment

Routine Handling

Eyes: Safety glasses with side-shields or
goggles.[1][2][3][4] Hands: Chemically resistant
gloves.[1][3][4] Body: Lab coat.[1] Respiratory:
Type N95 dust mask if handling powder.[3]

Eyes: Splash goggles.[1] Hands: Chemically
resistant gloves.[1] Body: Full suit.[1]

Large Spills ) ) ]
Respiratory: Self-contained breathing apparatus
(SCBA) to avoid inhalation.[1]
Eyes & Body: Full turnout gear.[1][2]

Firefighting Respiratory: Positive pressure self-contained

breathing apparatus (SCBA).[1][2]

Safe Handling and Disposal Workflow

The following diagram outlines the standard operating procedure for the safe handling of Bz-

Tyr-OEt, from initial receipt to final disposal. Adherence to this workflow is crucial for

minimizing risks and ensuring a safe laboratory environment.

© 2026 BenchChem. All rights reserved.

2/8 Tech Support


https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.fishersci.com/store/msds?partNumber=AC227560050&productDescription=N-BENZOYL-L-TYROSINE+ETH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.ottokemi.com/enzyme-inhibitors/BTEE.aspx
https://www.biosynth.com/Files/MSDS/FB/47/MSDS_FB47593_2000_EN.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.ottokemi.com/enzyme-inhibitors/BTEE.aspx
https://www.biosynth.com/Files/MSDS/FB/47/MSDS_FB47593_2000_EN.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.ottokemi.com/enzyme-inhibitors/BTEE.aspx
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.fishersci.com/store/msds?partNumber=AC227560050&productDescription=N-BENZOYL-L-TYROSINE+ETH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.fishersci.com/store/msds?partNumber=AC227560050&productDescription=N-BENZOYL-L-TYROSINE+ETH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b556252/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-bz-tyr-oet
https://www.benchchem.com/product/b556252/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-bz-tyr-oet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁie,;\‘:iltall:i]lgy Sltjrilcineg

Preparation

Review Safety Data Sheet (SDS)

A

Don Appropriate PPE

Y

Ensure Proper Ventilation

Proceed to Handling

Handling & E‘Perimentation

Weigh Bz-Tyr-OEt in a Ventilated Enclosure

\

Perform Experimental Procedure

\After Use In Case of Spill

\ Storage \Spill & Waste MaNagement
Keep Away from Heat & Ignition Sources Store in Tightly Closed Container Clean Spills Promptly /After Experiment
Refrigerate at Recommended Temperature Collect Waste in a Labeled Container
Y

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Bz-Tyr-OEt.
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Operational Plan: Step-by-Step Guidance

1. Preparation and Engineering Controls:
o Review Documentation: Before handling, thoroughly review the Safety Data Sheet (SDS).

o Ventilation: Use process enclosures, local exhaust ventilation, or other engineering controls
to maintain airborne levels below exposure limits.[1] If user operations generate dust, fume,
or mist, use ventilation to keep exposure to airborne contaminants below the exposure limit.

[1]

o Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table
above. For routine use, this includes safety glasses, gloves, and a lab coat.[1] A dust
respirator should be used when handling the powder form.[1]

2. Handling:

¢ Avoid Contact: Prevent contact with skin and eyes.[2]

e Avoid Inhalation: Do not breathe dust.[1]

« Ignition Sources: Keep the substance away from heat and sources of ignition.[1]

e Hygiene: Wash hands thoroughly after handling and before eating, smoking, or using the
lavatory.[1]

3. Storage:

o Container: Keep the container tightly closed.[1][2]

o Conditions: Store in a dry, cool, and well-ventilated place.[2]

o Temperature: Do not store above 5°C (41°F) or as recommended at -20°C.[1]

» Incompatible Materials: Keep away from strong oxidizing agents.[1][2]

Disposal Plan

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.fishersci.com/store/msds?partNumber=AC227560050&productDescription=N-BENZOYL-L-TYROSINE+ETH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.fishersci.com/store/msds?partNumber=AC227560050&productDescription=N-BENZOYL-L-TYROSINE+ETH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC227560050&productDescription=N-BENZOYL-L-TYROSINE+ETH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.peptide.com/custdocs/MSDS%20AAY102%20Bz-Tyr-OEt.pdf
https://www.fishersci.com/store/msds?partNumber=AC227560050&productDescription=N-BENZOYL-L-TYROSINE+ETH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

1. Spills:

o Small Spills: Use appropriate tools to put the spilled solid in a convenient waste disposal
container.[1]

o Large Spills: Use a shovel to put the material into a convenient waste disposal container.[1]
For large spills, a self-contained breathing apparatus should be used to avoid inhalation of
the product.[1]

2. Waste Disposal:

e Regulations: Waste must be disposed of in accordance with federal, state, and local
environmental control regulations.[1]

» Toxicity: The product itself and its degradation products are not classified as toxic.[1]

Experimental Protocol: Measuring Chymotrypsin
Activity

Bz-Tyr-OEt is a substrate used for measuring chymotrypsin activity. While specific assay
conditions may vary, a general protocol involves the following steps:

Reagent Preparation: Prepare a stock solution of Bz-Tyr-OEt in an appropriate solvent.

o Reaction Mixture: In a suitable buffer, combine the chymotrypsin enzyme solution and the
Bz-Tyr-OEt substrate.

¢ Incubation: Incubate the reaction mixture at a controlled temperature.

o Measurement: Monitor the hydrolysis of Bz-Tyr-OEt by measuring the change in absorbance
at a specific wavelength using a spectrophotometer.

o Data Analysis: Calculate the rate of reaction to determine the chymotrypsin activity.

Quantitative Data

No occupational exposure limits for Bz-Tyr-OEt have been established.[2] The following table
summarizes key physical and chemical properties.
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Property Value

Appearance White Powder Solid[2][5]

Odor Odorless[2][5]

Melting Point 122.3 - 123.3 °C/ 252.14 - 253.94 °F[2][5]
Molecular Formula C18H19NOA4[1]

Molecular Weight 313.35 g/mol

Storage Class 11 - Combustible Solids

Flash Point Not applicable[2]

First Aid Measures:

 Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.

[1][2]
» Skin Contact: Wash off with soap and plenty of water.[1]

e Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[2] Check for and remove any contact lenses.[1]

 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
[1][2] Call a physician immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bz-Tyr-OEt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556252/docs#essential-safety-and-operational-guide-
for-handling-bz-tyr-oet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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